Cas no 111186-09-5 (Benzenamine, 2-(octylthio)-)

Benzenamine, 2-(octylthio)- structure
Benzenamine, 2-(octylthio)- structure
Product Name:Benzenamine, 2-(octylthio)-
CAS No:111186-09-5
MF:C14H23NS
MW:237.404122591019
CID:1197185
Update Time:2024-08-05

Benzenamine, 2-(octylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-(octylthio)-
    • Inchi: 1S/C14H23NS/c1-2-3-4-5-6-9-12-16-14-11-8-7-10-13(14)15/h7-8,10-11H,2-6,9,12,15H2,1H3
    • InChI Key: PVQRBLQLSRHNLY-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC=C1SCCCCCCCC

Computed Properties

  • Exact Mass: 237.15529

Experimental Properties

  • Density: 0.99±0.1 g/cm3(Predicted)
  • Boiling Point: 348.5±15.0 °C(Predicted)
  • PSA: 26.02
  • pka: 3.46±0.10(Predicted)
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